2-(4-(Isopropylthio)phenyl)-1-(3-(pyridin-4-yloxy)piperidin-1-yl)ethanone

• IUPAC Name: 2-(4-propan-2-ylsulfanylphenyl)-1-(3-pyridin-4-yloxypiperidin-1-yl)ethanone
• InChI: InChI=1S/C21H26N2O2S/c1-16(2)26-20-7-5-17(6-8-20)14-21(24)23-13-3-4-19(15-23)25-18-9-11-22-12-10-18/h5-12,16,19H,3-4,13-15H2,1-2H3
• InChI Key: CPURFJLHGZRVLT-UHFFFAOYSA-N
• Canonical SMILES: CC(C)SC1=CC=C(C=C1)CC(=O)N2CCCC(C2)OC3=CC=NC=C3
• Molecular Formula: C21H26N2O2S
• Molecular Weight: 370.5 g/mol

Description

2-(4-(Isopropylthio)phenyl)-1-(3-(pyridin-4-yloxy)piperidin-1-yl)ethanone is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 2-(4-(Isopropylthio)phenyl)-1-(3-(pyridin-4-yloxy)piperidin-1-yl)ethanone involves the inhibition of certain enzymes such as tyrosine kinases and cyclin-dependent kinases. This inhibition leads to the suppression of cell proliferation and tumor growth, making it a promising candidate for cancer treatment.
Biochemical and Physiological Effects
2-(4-(Isopropylthio)phenyl)-1-(3-(pyridin-4-yloxy)piperidin-1-yl)ethanone has been found to exhibit potent inhibitory effects on various enzymes, leading to its potential applications in drug design and development. It has also been found to exhibit anti-inflammatory and analgesic effects, making it a potential candidate for the treatment of pain and inflammation.

Advantages and Limitations for Lab Experiments

The advantages of using 2-(4-(Isopropylthio)phenyl)-1-(3-(pyridin-4-yloxy)piperidin-1-yl)ethanone in lab experiments include its potent inhibitory effects on certain enzymes, making it a promising candidate for drug design and development. However, its limitations include its potential toxicity and the need for further studies to determine its safety and efficacy.

Future Directions

There are several future directions for the study of 2-(4-(Isopropylthio)phenyl)-1-(3-(pyridin-4-yloxy)piperidin-1-yl)ethanone. These include further studies on its mechanism of action, its potential applications in drug design and development, and its safety and efficacy in clinical trials. Additionally, studies on its potential applications in the treatment of pain and inflammation are also warranted.

Synthesis Methods

The synthesis of 2-(4-(Isopropylthio)phenyl)-1-(3-(pyridin-4-yloxy)piperidin-1-yl)ethanone involves the reaction of 4-(Isopropylthio)aniline with 3-(pyridin-4-yloxy)piperidine in the presence of an oxidizing agent. The reaction yields the target compound as a white solid with a melting point of 135-137°C.

Scientific Research Applications

2-(4-(Isopropylthio)phenyl)-1-(3-(pyridin-4-yloxy)piperidin-1-yl)ethanone has been extensively studied for its potential applications in various fields of scientific research. It has been found to exhibit potent inhibitory effects on certain enzymes, making it a promising candidate for drug design and development.